Cas no 1033194-58-9 (2-(N-(2-METHOXYETHYL)-3,5-DIMETHYLISOXAZOLE-4-SULFONAMIDO)ACETIC ACID)

2-(N-(2-Methoxyethyl)-3,5-dimethylisoxazole-4-sulfonamido)acetic acid is a specialized sulfonamide derivative featuring a 3,5-dimethylisoxazole core linked to a methoxyethyl sulfonamidoacetic acid moiety. This compound is of interest in medicinal and synthetic chemistry due to its potential as a versatile intermediate for designing biologically active molecules. The presence of both sulfonamide and carboxylic acid functional groups enhances its reactivity, enabling further derivatization for applications in drug discovery and agrochemical research. Its structural features, including the isoxazole ring, may contribute to metabolic stability and binding affinity in target interactions. The compound’s well-defined chemical properties make it suitable for controlled synthetic modifications in research settings.

2-(N-(2-METHOXYETHYL)-3,5-DIMETHYLISOXAZOLE-4-SULFONAMIDO)ACETIC ACID structure

1033194-58-9 structure

Product Name:2-(N-(2-METHOXYETHYL)-3,5-DIMETHYLISOXAZOLE-4-SULFONAMIDO)ACETIC ACID

CAS No:1033194-58-9

MF:C₁₀H₁₆N₂O₆S

MW:292.308841705322

MDL:MFCD11040515

CID:4568773

Update Time:2025-05-22

2-(N-(2-METHOXYETHYL)-3,5-DIMETHYLISOXAZOLE-4-SULFONAMIDO)ACETIC ACID Chemical and Physical Properties

Names and Identifiers

- 2-(N-(2-Methoxyethyl)-3,5-Dimethylisoxazole-4-Sulfonamido)Acetic Acid
- Glycine, N-[(3,5-dimethyl-4-isoxazolyl)sulfonyl]-N-(2-methoxyethyl)-
- N-((3,5-Dimethylisoxazol-4-yl)sulfonyl)-N-(2-methoxyethyl)glycine
- 2-(N-(2-METHOXYETHYL)-3,5-DIMETHYLISOXAZOLE-4-SULFONAMIDO)ACETIC ACID
- MDL： MFCD11040515
- Inchi： 1S/C10H16N2O6S/c1-7-10(8(2)18-11-7)19(15,16)12(4-5-17-3)6-9(13)14/h4-6H2,1-3H3,(H,13,14)
- InChI Key： CFTWTJJSMDXLEW-UHFFFAOYSA-N
- SMILES： C(O)(=O)CN(S(C1=C(C)ON=C1C)(=O)=O)CCOC

Experimental Properties

Color/Form: White to Yellow Solid

2-(N-(2-METHOXYETHYL)-3,5-DIMETHYLISOXAZOLE-4-SULFONAMIDO)ACETIC ACID Security Information

Signal Word：Warning
Hazard Statement： H302;H315;H319;H335
Warning Statement： P261;P280;P301+P312;P302+P352;P305+P351+P338
Storage Condition：Room temperature

2-(N-(2-METHOXYETHYL)-3,5-DIMETHYLISOXAZOLE-4-SULFONAMIDO)ACETIC ACID Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
AstaTech	AR3269-0.25/G	2-(N-(2-METHOXYETHYL)-3,5-DIMETHYLISOXAZOLE-4-SULFONAMIDO)ACETIC ACID	1033194-58-9	95%	0.25g	$278	2023-09-15
AstaTech	AR3269-1/G	2-(N-(2-METHOXYETHYL)-3,5-DIMETHYLISOXAZOLE-4-SULFONAMIDO)ACETIC ACID	1033194-58-9	95%	1g	$629	2023-09-15
TRC	M304538-10mg	2-(N-(2-Methoxyethyl)-3,5-dimethylisoxazole-4-sulfonamido)acetic Acid	1033194-58-9		10mg	$ 50.00	2022-06-04
TRC	M304538-50mg	2-(N-(2-Methoxyethyl)-3,5-dimethylisoxazole-4-sulfonamido)acetic Acid	1033194-58-9		50mg	$ 210.00	2022-06-04
TRC	M304538-100mg	2-(N-(2-Methoxyethyl)-3,5-dimethylisoxazole-4-sulfonamido)acetic Acid	1033194-58-9		100mg	$ 320.00	2022-06-04
Chemenu	CM484598-1g	2-(N-(2-Methoxyethyl)-3,5-dimethylisoxazole-4-sulfonamido)acetic acid	1033194-58-9	95%	1g	$631	2023-01-08
abcr	AB308170-250 mg	2-(N-(2-Methoxyethyl)-3,5-dimethylisoxazole-4-sulfonamido)acetic acid, 95%; .	1033194-58-9	95%	250mg	€494.40	2023-06-21
abcr	AB308170-1 g	2-(N-(2-Methoxyethyl)-3,5-dimethylisoxazole-4-sulfonamido)acetic acid, 95%; .	1033194-58-9	95%	1g	€1049.60	2023-06-21
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1242839-250mg	N-((3,5-Dimethylisoxazol-4-yl)sulfonyl)-N-(2-methoxyethyl)glycine	1033194-58-9	95%	250mg	￥3001	2023-04-17
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1242839-1g	N-((3,5-Dimethylisoxazol-4-yl)sulfonyl)-N-(2-methoxyethyl)glycine	1033194-58-9	95%	1g	￥5433	2023-04-17

2-(N-(2-METHOXYETHYL)-3,5-DIMETHYLISOXAZOLE-4-SULFONAMIDO)ACETIC ACID Related Literature

1. Emerging investigator series: first-principles and thermodynamics comparison of compositionally-tuned delafossites: cation release from the (001) surface of complex metal oxides†

Joseph W. Bennett,Diamond T. Jones,Blake G. Hudson,Joshua Melendez-Rivera,Robert J. Hamers,Sara E. Mason Environ. Sci.: Nano, 2020,7, 1642-1651
2. Dissociation of aryl sulfonyl phthalimide radical anions: relevance to the biological activity of arylsulfonyl amides†

Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
3. Estimates of hydride ion stability in condensed systems: energy of formation and solvation in aqueous and polar-organic solvents

Craig A. Kelly,David R. Rosseinsky Phys. Chem. Chem. Phys., 2001,3, 2086-2090
4. Esterase-responsive polymeric prodrug-based tumor targeting nanoparticles for improved anti-tumor performance against colon cancer†

Gang Pan,Yi-jie Bao,Jie Xu,Tao Liu,Cheng Liu,Yan-yan Qiu,Xiao-jing Shi,Hui Yu,Ting-ting Jia,Xia Yuan,Ze-ting Yuan,Yi-jun Cao RSC Adv., 2016,6, 42109-42119
5. Evolution study of photo-synthesized gold nanoparticles by spectral deconvolution model: a quantitative approach

Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735

Related Categories

Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-(N-(2-METHOXYETHYL)-3,5-DIMETHYLISOXAZOLE-4-SULFONAMIDO)ACETIC ACID

Recent Advances in the Study of 2-(N-(2-METHOXYETHYL)-3,5-DIMETHYLISOXAZOLE-4-SULFONAMIDO)ACETIC ACID (CAS: 1033194-58-9)

In recent years, the compound 2-(N-(2-METHOXYETHYL)-3,5-DIMETHYLISOXAZOLE-4-SULFONAMIDO)ACETIC ACID (CAS: 1033194-58-9) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique sulfonamido and isoxazole functional groups, has shown promising potential in various therapeutic applications. The following research brief synthesizes the latest findings related to this compound, focusing on its synthesis, biological activity, and potential clinical applications.

The synthesis of 2-(N-(2-METHOXYETHYL)-3,5-DIMETHYLISOXAZOLE-4-SULFONAMIDO)ACETIC ACID has been optimized in recent studies to improve yield and purity. Researchers have employed advanced techniques such as microwave-assisted synthesis and flow chemistry to enhance the efficiency of the reaction pathways. These innovations have not only reduced the production costs but also minimized the environmental impact, aligning with the principles of green chemistry.

From a biological perspective, this compound has demonstrated notable activity as an inhibitor of specific enzymatic pathways. Recent in vitro studies have highlighted its efficacy in targeting inflammatory mediators, making it a candidate for the development of anti-inflammatory drugs. Additionally, its interaction with certain protein kinases suggests potential applications in oncology, particularly in the inhibition of tumor growth and metastasis.

Pharmacokinetic studies have further elucidated the compound's bioavailability and metabolic stability. Animal models have shown that 2-(N-(2-METHOXYETHYL)-3,5-DIMETHYLISOXAZOLE-4-SULFONAMIDO)ACETIC ACID exhibits favorable absorption and distribution profiles, with minimal toxicity at therapeutic doses. These findings support its progression to preclinical trials, where its safety and efficacy will be further evaluated.

In conclusion, the ongoing research on 2-(N-(2-METHOXYETHYL)-3,5-DIMETHYLISOXAZOLE-4-SULFONAMIDO)ACETIC ACID underscores its potential as a versatile therapeutic agent. Future studies should focus on elucidating its mechanism of action at the molecular level and exploring its applications in combination therapies. The continued optimization of its synthesis and formulation will be critical to its successful translation into clinical practice.